Cas no 2731008-58-3 (1-(Fluorosulfonyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(Fluorosulfonyl)pyrrolidine-3-carboxylic acid
• CAS No: 2731008-58-3
• MF: C₅H₈FNO₄S
• MW: 197.184723854065
• CID: 6091562
• PubChem ID: 165690980
• Update Time: 2023-12-13

1-(Fluorosulfonyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(fluorosulfonyl)pyrrolidine-3-carboxylic acid
• 2731008-58-3
• EN300-7564302
• Z4335588797
• 1-(Fluorosulfonyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C5H8FNO4S/c6-12(10,11)7-2-1-4(3-7)5(8)9/h4H,1-3H2,(H,8,9)
• InChI Key： ZWQJWUVTIAWRGN-UHFFFAOYSA-N
• SMILES： S(N1CCC(C(=O)O)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 197.01580707g/mol
• Monoisotopic Mass: 197.01580707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.1Ų